5-(6-Ethyl-5-fluoropyrimidin-4-yl)-2-oxa-5-azabicyclo[2.2.1]heptane

• IUPAC Name: 5-(6-ethyl-5-fluoropyrimidin-4-yl)-2-oxa-5-azabicyclo[2.2.1]heptane
• InChI: InChI=1S/C11H14FN3O/c1-2-9-10(12)11(14-6-13-9)15-4-8-3-7(15)5-16-8/h6-8H,2-5H2,1H3
• InChI Key: BZMOKXKPGZHYKF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CC3CC2CO3)F
• Molecular Formula: C11H14FN3O
• Molecular Weight: 223.25 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a bicyclo[2.2.1]heptane structure, which is a type of cycloalkane with seven carbon atoms arranged in two rings.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring and the bicyclo[2.2.1]heptane structure. The exact synthesis process would depend on the specific reactions used and the starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrimidine ring and the bicyclo[2.2.1]heptane structure would be key features of its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and their reactivity. The pyrimidine ring, for example, might undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drug molecules. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s volatile, it might pose an inhalation risk. If it’s reactive, it might be hazardous to handle.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it has interesting biological activity, it might be studied as a potential drug.